Cas no 868371-27-1 (N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide)

• Product Name: N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide
• CAS No: 868371-27-1
• MF: C₁₈H₁₆F₂N₂O₃S
• MW: 378.393050193787
• CID: 6009043
• PubChem ID: 2151057
• Update Time: 2025-07-09

N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide
• MWTCFIRIZUXQNQ-UZYVYHOESA-N
• (Z)-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide
• AKOS024611134
• N-[(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide
• F1814-1574
• N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)-2,4-dimethoxybenzamide
• 868371-27-1

• Inchi： 1S/C18H16F2N2O3S/c1-4-22-16-13(20)7-10(19)8-15(16)26-18(22)21-17(23)12-6-5-11(24-2)9-14(12)25-3/h5-9H,4H2,1-3H3/b21-18-
• InChI Key： MWTCFIRIZUXQNQ-UZYVYHOESA-N
• SMILES： C(/N=C1/N(CC)C2=C(F)C=C(F)C=C2S/1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 378.08496987g/mol
• Monoisotopic Mass: 378.08496987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide

Recent Advances in the Study of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide (CAS: 868371-27-1)

The compound N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide (CAS: 868371-27-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and difluoro substitution pattern, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancerous cells. This inhibition leads to a marked reduction in tumor growth and metastasis in animal models, suggesting its potential as a targeted therapy for certain types of cancer.

Another area of interest is the compound's antimicrobial properties. Preliminary data indicate that it possesses broad-spectrum activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Researchers are currently investigating its mechanism of action, which appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes. These findings could pave the way for the development of novel antibiotics to address the growing issue of antimicrobial resistance.

In addition to its therapeutic potential, recent studies have also focused on improving the synthetic routes for N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide. Optimized protocols have been developed to enhance yield and purity, making it more feasible for large-scale production. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need further optimization to ensure effective delivery in vivo. Additionally, comprehensive toxicology studies are required to assess its safety profile before it can progress to human trials. Researchers are also exploring the potential for structural modifications to enhance its efficacy and reduce off-target effects.

In conclusion, N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,4-dimethoxybenzamide represents a promising candidate for further development in both oncology and infectious disease therapeutics. Continued research efforts are expected to provide deeper insights into its mechanisms and potential applications, ultimately contributing to the advancement of chemical biology and pharmaceutical science.